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Compound of Interest

Compound Name: Ethofumesate-2-keto

Cat. No.: B1194127 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Ethofumesate-2-keto, a significant

metabolite of the herbicide ethofumesate. This document covers its chemical properties,

metabolic pathways, and analytical methodologies, presenting a valuable resource for

professionals in research and development.

Core Chemical and Physical Data
Ethofumesate-2-keto, with the CAS number 26244-33-7, is a primary degradation product of

the herbicide ethofumesate.[1] Its molecular formula is C11H12O5S, and it has a molecular

weight of approximately 256.28 g/mol .[2]
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Property Value Source

CAS Number 26244-33-7 [1]

Molecular Formula C11H12O5S [2]

Molecular Weight 256.28 g/mol [2]

IUPAC Name

(3,3-dimethyl-2-oxo-1-

benzofuran-5-yl)

methanesulfonate

[2]

Synonyms

2-keto–ethofumesate, 3,3-

Dimethyl-2-oxo-2,3-

dihydrobenzofurane-5-yl

methane sulfonate

Metabolic Transformation of Ethofumesate
Ethofumesate-2-keto is formed through the biotic degradation of ethofumesate in soil and

metabolic processes within plants.[1] The transformation is a critical aspect of ethofumesate's

environmental fate and its herbicidal activity. In soil, the degradation is primarily carried out by

microorganisms. In plants, ethofumesate is metabolized to Ethofumesate-2-keto and other

polar metabolites.[1]
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Metabolic pathway of Ethofumesate to Ethofumesate-2-keto.

Mechanism of Action: Inhibition of Very-Long-Chain
Fatty Acid Synthesis
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The parent compound, ethofumesate, functions by inhibiting the synthesis of very-long-chain

fatty acids (VLCFAs) in plants.[3][4] This inhibition disrupts the formation of essential lipids

required for cell membranes and the protective outer cuticle of plants, leading to growth

inhibition and eventual death of susceptible weeds.[3] Specifically, ethofumesate targets the

fatty acid elongase (FAE) complex, which is responsible for the elongation of fatty acid chains.
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1. Plant Growth
(Controlled Environment)

2. Leaf Excision

3. Incubation with Ethofumesate
(Time Course)

4. Metabolite Extraction
(Solvent Homogenization)

5. HPLC or GC-MS/MS Analysis
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(Metabolism Rate)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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